Cas no 2228293-31-8 (2-(adamantan-1-yl)methylcyclopropan-1-amine)

• Product Name: 2-(adamantan-1-yl)methylcyclopropan-1-amine
• CAS No: 2228293-31-8
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 6446945
• PubChem ID: 165682762
• Update Time: 2025-11-06

2-(adamantan-1-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(adamantan-1-yl)methylcyclopropan-1-amine
• 2228293-31-8
• EN300-1797832
• 2-[(adamantan-1-yl)methyl]cyclopropan-1-amine

• Inchi： 1S/C14H23N/c15-13-4-12(13)8-14-5-9-1-10(6-14)3-11(2-9)7-14/h9-13H,1-8,15H2
• InChI Key： IUSNTMQGPPSWNP-UHFFFAOYSA-N
• SMILES： NC1CC1CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 205.183049738g/mol
• Monoisotopic Mass: 205.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-(adamantan-1-yl)methylcyclopropan-1-amine

Comprehensive Overview of 2-(Adamantan-1-yl)methylcyclopropan-1-amine (CAS No. 2228293-31-8)

The compound 2-(adamantan-1-yl)methylcyclopropan-1-amine (CAS No. 2228293-31-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and materials science research. Its distinctive combination of an adamantane moiety and a cyclopropylamine group makes it a promising candidate for various applications, ranging from drug development to advanced polymer synthesis. Researchers are particularly intrigued by its potential role in modulating biological pathways, given the well-documented bioactivity of adamantane derivatives in medicinal chemistry.

In recent years, the scientific community has shown growing interest in adamantane-based compounds due to their remarkable stability, lipophilicity, and ability to penetrate cell membranes. These properties make 2-(adamantan-1-yl)methylcyclopropan-1-amine a valuable scaffold for designing novel therapeutics. For instance, its structural features align with current trends in central nervous system (CNS) drug discovery, where researchers are actively exploring small molecules capable of crossing the blood-brain barrier. This compound's cyclopropylamine component further enhances its potential, as similar structures have demonstrated inhibitory effects on enzymes like monoamine oxidases (MAOs), a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, the preparation of 2-(adamantan-1-yl)methylcyclopropan-1-amine involves fascinating transformations that highlight modern organocatalysis and green chemistry principles. Many laboratories are investigating efficient routes to construct its sterically hindered cyclopropane ring, with particular emphasis on atom-economical methods. These efforts resonate with the pharmaceutical industry's push toward sustainable manufacturing processes, a subject frequently searched in academic and industrial circles.

The physicochemical properties of CAS No. 2228293-31-8 also merit discussion. Its logP value and hydrogen bonding capacity suggest favorable drug-like characteristics, aligning with Lipinski's rule of five—a cornerstone concept in computational drug design. These attributes explain why molecular modeling studies often feature this compound in virtual screening campaigns targeting G-protein-coupled receptors (GPCRs), one of the most sought-after protein families in modern drug discovery.

Beyond life sciences, 2-(adamantan-1-yl)methylcyclopropan-1-amine shows promise in materials applications. Its rigid polycyclic framework could impart exceptional thermal stability to polymers, addressing common queries about high-performance materials for aerospace or electronics. Additionally, the amine functionality offers a handle for further chemical modifications, making it a versatile building block in supramolecular chemistry—another rapidly growing field that frequently appears in scientific literature and patent filings.

Quality control and analytical characterization of 2228293-31-8 represent another critical area. Advanced techniques like high-resolution mass spectrometry (HRMS) and multidimensional NMR are essential for verifying its purity and structure, topics that consistently rank high in analytical chemistry forums. The compound's unique spectral signatures—stemming from its adamantane protons and cyclopropane ring strain—provide excellent case studies for spectroscopy education.

Looking ahead, the scientific trajectory of 2-(adamantan-1-yl)methylcyclopropan-1-amine appears exceptionally promising. As researchers continue to explore structure-activity relationships (SAR) around its framework, we anticipate breakthroughs in multiple domains. Whether as a pharmacophore in next-generation therapeutics or a monomer in cutting-edge materials, this compound exemplifies how strategic molecular design can yield multifaceted utility—an inspiring narrative for students and professionals alike.